Cas no 1005697-84-6 (1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole)

• Product Name: 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole
• CAS No: 1005697-84-6
• MF: C₁₁H₇ClFN₃S
• MW: 267.709782838821
• CID: 3058460
• PubChem ID: 17024728
• Update Time: 2025-04-21

1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS000307010
• STK312789
• SCHEMBL2115291
• MKXPGZKIAJYXIM-UHFFFAOYSA-N
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
• 1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole
• 1005697-84-6

• Inchi： 1S/C11H7ClFN3S/c12-9-2-1-3-10(13)8(9)6-16-5-4-11(15-16)14-7-17/h1-5H,6H2
• InChI Key： MKXPGZKIAJYXIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CC(N=C=S)=N1)F

Computed Properties

• Exact Mass: 267.0033243Da
• Monoisotopic Mass: 267.0033243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.3Ų